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Compound of Interest

Compound Name: Phenyl vinyl sulfoxide

Cat. No.: B1581068 Get Quote

An In-depth Technical Guide to the Physical Properties of Phenyl Vinyl Sulfoxide

This guide provides a comprehensive overview of the key physical properties of phenyl vinyl
sulfoxide (CAS No: 20451-53-0), a versatile reagent in organic synthesis. Intended for

researchers, chemists, and professionals in drug development, this document delves into the

experimental determination of its boiling point and density, offering not just data, but the

scientific rationale behind the methodologies.

Introduction: The Synthetic Utility of Phenyl Vinyl
Sulfoxide
Phenyl vinyl sulfoxide, with the chemical formula C₈H₈OS, is an organosulfur compound

featuring a vinyl group attached to a sulfinyl group, which is in turn bonded to a phenyl ring.[1]

[2][3] This structure makes it a valuable intermediate in synthetic chemistry. It serves as an

excellent Michael acceptor and a reactive dienophile in Diels-Alder reactions, effectively acting

as a synthetic equivalent for acetylene or ketene in certain cycloadditions.[4] Its utility in

forming complex bicyclic structures has cemented its role in the synthesis of novel organic

molecules. A thorough understanding of its physical properties is paramount for its safe

handling, purification, and effective use in various synthetic protocols.
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The physical characteristics of phenyl vinyl sulfoxide have been reported across various

chemical suppliers and literature sources. This section consolidates the available quantitative

data into a clear, comparative table. The variation in reported values, particularly for boiling

point, underscores the critical importance of documenting experimental conditions.

Property Value Source

Molecular Formula C₈H₈OS [1][2]

Molecular Weight 152.21 g/mol [2]

Appearance Colorless to yellow liquid

Boiling Point
317.1 °C at 760 mmHg

(calculated)
[1]

110 °C at 2 mmHg

98 °C at 0.6 mmHg [4]

93-95 °C at 0.2 mmHg

Density
1.18 g/cm³ (Temperature not

specified)

1.139 g/mL at 25 °C [5]

Specific Gravity (20/20): 1.16

Refractive Index n20/D 1.585 [5]

Boiling Point: A Pressure-Dependent Property
Theoretical Framework
The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure, leading to the formation of vapor throughout the bulk of the liquid.[6][7] For

compounds with high boiling points at atmospheric pressure, such as phenyl vinyl sulfoxide,

purification by distillation presents a challenge: the required high temperatures can lead to

decomposition. Therefore, distillation is almost exclusively performed under reduced pressure

(vacuum distillation). By lowering the external pressure, the boiling point is significantly

reduced, allowing for distillation at a temperature that preserves the compound's integrity. The
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wide range of boiling points reported in Table 1 is a direct consequence of this pressure

dependence.

Experimental Protocol: Boiling Point Determination via
Vacuum Distillation
This protocol describes the determination of the boiling point of phenyl vinyl sulfoxide at a

specific reduced pressure. The key to an accurate measurement is a stable vacuum and

precise temperature monitoring of the vapor phase.

Materials:

Round-bottom flask (distilling flask)

Claisen adapter

Thermometer and thermometer adapter

Vigreux column (short path)

Condenser

Receiving flask

Vacuum pump, tubing, and pressure gauge (manometer)

Heating mantle and magnetic stirrer with stir bar

Phenyl vinyl sulfoxide sample

Boiling chips or magnetic stir bar

Procedure:

Apparatus Assembly: Assemble the distillation apparatus as depicted in the workflow

diagram below. Ensure all glass joints are properly sealed with vacuum grease.
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Sample Preparation: Place a magnetic stir bar or boiling chips into the round-bottom flask

and add the phenyl vinyl sulfoxide sample (typically 5-10 mL for an accurate reading).[8]

System Seal: Connect the apparatus to the vacuum pump via a cold trap. The thermometer

bulb should be positioned just below the side arm leading to the condenser to accurately

measure the temperature of the vapor that is in thermal equilibrium with the distilling liquid.[8]

Vacuum Application: Turn on the condenser's cooling water. Slowly and carefully apply the

vacuum, ensuring the system is stable at the desired pressure (e.g., 0.6 mmHg).

Heating: Begin gently heating the distilling flask using the heating mantle while stirring the

liquid.

Observation: Observe the liquid for the onset of boiling. As the vapor rises, the temperature

on the thermometer will increase and then stabilize.

Data Recording: Record the stable temperature reading on the thermometer and the

corresponding pressure from the manometer. This stable temperature is the boiling point at

that specific pressure.[4][8] A boiling range of 1-2°C is typical for a pure compound.

Shutdown: Once the measurement is complete, remove the heating mantle and allow the

system to cool before slowly releasing the vacuum.

Visualization: Vacuum Distillation Workflow
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Apparatus Setup

Measurement

Shutdown

1. Assemble glassware:
Flask, Claisen adapter,

condenser, receiving flask

2. Add sample and
boiling chips to flask

3. Position thermometer bulb
below condenser arm

4. Connect to vacuum pump
and manometer

5. Apply and stabilize
vacuum to target pressure

6. Begin gentle heating
and stirring

7. Observe for stable
reflux and vapor temperature

8. Record stable temperature
and pressure reading

9. Remove heat source

10. Allow apparatus to cool

11. Slowly release vacuum

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination via Vacuum Distillation.
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Density: An Intrinsic Physical Property
Theoretical Framework
Density (ρ) is an intensive physical property defined as the mass of a substance per unit of

volume (ρ = m/V).[9] It is a fundamental characteristic that is constant for a pure substance at a

given temperature. Therefore, it serves as a useful criterion for identification and purity

assessment. For liquids, density is typically measured in grams per milliliter (g/mL) or grams

per cubic centimeter (g/cm³).[9]

Experimental Protocol: Density Determination Using a
Volumetric Flask
This method provides a straightforward and accurate way to determine the density of a liquid

sample like phenyl vinyl sulfoxide using standard laboratory equipment.

Materials:

Volumetric flask (e.g., 10.00 mL, Class A)

Analytical balance (readable to ±0.0001 g)

Pasteur pipette

Phenyl vinyl sulfoxide sample

Thermometer

Distilled water for calibration (optional but recommended)

Procedure:

Measure Mass of Empty Flask: Carefully clean and dry the volumetric flask. Measure and

record its mass on an analytical balance.

Fill with Sample: Using a Pasteur pipette, carefully fill the flask with phenyl vinyl sulfoxide
until the bottom of the meniscus is precisely on the calibration mark.
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Measure Mass of Filled Flask: Reweigh the filled flask and record the mass.

Measure Temperature: Measure and record the temperature of the phenyl vinyl sulfoxide
sample.

Calculation:

Mass of Sample (m): Subtract the mass of the empty flask from the mass of the filled flask.

Volume of Sample (V): The volume is the calibrated volume of the flask (e.g., 10.00 mL).

Density (ρ): Calculate the density using the formula ρ = m/V.

Self-Validation/Trustworthiness: To ensure the accuracy of the volumetric flask, a calibration

step can be performed. This involves following the same procedure with deionized water at a

known temperature and comparing the calculated density to the known density of water at that

temperature.

Visualization: Liquid Density Determination Workflow
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1. Weigh clean, dry
volumetric flask (m_flask)

3. Weigh filled flask
(m_total)

2. Fill flask to calibration
mark with sample

5. Calculate sample mass:
m_sample = m_total - m_flask

4. Record sample
temperature (T)

Result: Density (ρ)
at Temperature (T)

7. Calculate Density:
ρ = m_sample / V_flask

6. Record flask volume (V_flask)

Click to download full resolution via product page

Caption: Step-by-step workflow for determining the density of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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